Cas no 868223-60-3 (2-(5-methoxy-1-oxo-1,2-dihydroisoquinolin-2-yl)-N-3-(trifluoromethyl)phenylacetamide)

• Product Name: 2-(5-methoxy-1-oxo-1,2-dihydroisoquinolin-2-yl)-N-3-(trifluoromethyl)phenylacetamide
• CAS No: 868223-60-3
• MF: C₁₉H₁₅F₃N₂O₃
• MW: 376.329215288162
• CID: 6536054
• Update Time: 2025-10-05

2-(5-methoxy-1-oxo-1,2-dihydroisoquinolin-2-yl)-N-3-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-methoxy-1-oxo-1,2-dihydroisoquinolin-2-yl)-N-3-(trifluoromethyl)phenylacetamide
• 2-(5-methoxy-1-oxoisoquinolin-2-yl)-N-[3-(trifluoromethyl)phenyl]acetamide

• Inchi： 1S/C19H15F3N2O3/c1-27-16-7-3-6-15-14(16)8-9-24(18(15)26)11-17(25)23-13-5-2-4-12(10-13)19(20,21)22/h2-10H,11H2,1H3,(H,23,25)
• InChI Key： YBDCJPNYNTYJKN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C(F)(F)F)=C1)(=O)CN1C=CC2=C(C1=O)C=CC=C2OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 2-(5-methoxy-1-oxo-1,2-dihydroisoquinolin-2-yl)-N-3-(trifluoromethyl)phenylacetamide

Compound CAS No. 868223-60-3: 2-(5-Methoxy-1-Oxo-1,2-Dihydroisoquinolin-2-Yl)-N-3-(Trifluoromethyl)Phenylacetamide

The compound with CAS No. 868223-60-3, named 2-(5-methoxy-1-oxo-1,2-dihydroisoquinolin-2-yl)-N-3-(trifluoromethyl)phenylacetamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of isoquinoline derivatives, which have been extensively studied for their diverse biological activities and structural versatility.

Isoquinoline derivatives have long been recognized for their role in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The 5-methoxy substituent in this compound contributes to its unique electronic properties, enhancing its ability to interact with biological targets. Recent studies have highlighted the importance of methoxy groups in modulating the pharmacokinetic profiles of such molecules, making them more suitable for therapeutic applications.

The trifluoromethyl group attached to the phenyl ring is another critical feature of this compound. Trifluoromethyl groups are known for their high electron-withdrawing effects, which can significantly influence the molecule's stability and reactivity. This substituent also plays a crucial role in optimizing the compound's solubility and bioavailability, two key factors in drug design. Recent advancements in fluorine chemistry have further expanded the potential applications of trifluoromethyl-containing compounds in medicinal chemistry.

The acetamide functional group at the core of this molecule serves as a versatile platform for further chemical modifications. Acetamides are widely used in pharmaceuticals due to their ability to form hydrogen bonds, which are essential for molecular recognition and binding affinity. Researchers have recently explored the use of acetamides in peptide synthesis and enzyme inhibition studies, underscoring their importance in modern drug discovery.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions, including nucleophilic substitutions, condensations, and oxidations. The synthesis pathway has been optimized through recent advancements in catalytic methods and green chemistry practices, reducing environmental impact while improving yield and purity.

Recent studies have focused on the biological evaluation of this compound, particularly its potential as an anticancer agent. Preclinical data suggest that it exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. This selectivity is attributed to its ability to target specific oncogenic pathways and modulate cellular signaling networks.

In addition to its pharmacological applications, this compound has shown promise in materials science as a precursor for advanced polymers and nanomaterials. Its rigid isoquinoline backbone and functional substituents make it an ideal candidate for constructing self-assembled monolayers and stimuli-responsive materials.

The development of this compound represents a significant milestone in the field of organic synthesis and drug discovery. Its unique combination of structural features and functional groups positions it as a valuable tool for addressing unmet medical needs and advancing materials innovation.